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For Immediate Release

In the competitive landscape of textile coloration, the selection of dyes is paramount to

achieving desired aesthetics, durability, and performance. This guide offers an in-depth

comparative analysis of Disperse Red 11, an anthraquinone dye, against a selection of

prominent azo disperse dyes. This report is tailored for researchers, scientists, and drug

development professionals who require a nuanced understanding of dye performance

characteristics, supported by experimental data.

Executive Summary
Disperse Red 11 demonstrates commendable performance across several key metrics for

dyeing synthetic fibers, particularly polyester. It is recognized for its good lightfastness and

wash fastness.[1][2] Azo dyes, constituting the largest class of disperse dyes, offer a broad

color gamut and high tinctorial strength but exhibit more variability in performance, especially

concerning lightfastness.[3][4] The choice between Disperse Red 11 and an azo alternative

will hinge on the specific requirements of the application, including desired shade, fastness

properties, and cost-effectiveness.

Quantitative Performance Data
The following tables summarize the key fastness properties of Disperse Red 11 in comparison

to several red azo dyes when applied to polyester fabric. The ratings are based on

standardized testing protocols, with higher numbers indicating superior performance.
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Table 1: Fastness Properties of Disperse Red 11 and Selected Azo Dyes

Dye C.I. Name
CAS
Number

Light
Fastness
(Xenon Arc)
(1-8 scale)

Wash
Fastness
(Color
Change) (1-
5 scale)

Sublimation
Fastness
(Staining)
(1-5 scale)

Disperse Red

11

Disperse Red

11
2872-48-2 3[5] 4-5 4-5 (180°C)

Disperse Red

1

Disperse Red

1
2872-52-8

Data Not

Available

Data Not

Available

Data Not

Available

Disperse Red

73

Disperse Red

73
16889-10-4 6

Data Not

Available

Data Not

Available

Disperse Red

82

Disperse Red

82
12223-42-6

Data Not

Available

Data Not

Available
4/5

Disperse Red

167

Disperse Red

167
61968-52-3

Data Not

Available
4/5

Data Not

Available

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and

depth of shade.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Light Fastness Testing (ISO 105-B02)
Principle: This test evaluates the resistance of the color of textiles to the action of an artificial

light source that simulates natural daylight (D65) using a xenon arc lamp.

Apparatus:
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Xenon arc lamp apparatus

Lightfastness standards (Blue Wool Scale)

Grey scale for assessing color change

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool

standards (rated 1-8, with 8 being the highest fastness).

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.

The exposure is continued until a specified amount of fading has occurred on the test

specimen or the standards.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a

similar degree of fading.

Wash Fastness Testing (ISO 105-C06)
Principle: This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus:

A suitable washing machine (e.g., Launder-Ometer)

Stainless steel balls (for mechanical action)

Multifiber adjacent fabric

Grey scale for assessing color change and staining

Procedure:
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A specimen of the dyed textile is stitched together with a multifiber adjacent fabric containing

strips of various common fibers (e.g., cotton, wool, polyester, nylon, acrylic).

The composite sample is placed in a stainless steel container with stainless steel balls and a

standardized washing solution.

The container is then agitated in the washing machine at a specified temperature and for a

specific duration.

After washing, the sample is rinsed and dried.

The change in color of the dyed specimen is assessed using the grey scale for color change.

The staining of each fiber in the multifiber adjacent fabric is assessed using the grey scale

for staining.

Sublimation Fastness Testing (ISO 105-P01)
Principle: This test assesses the resistance of the color of textiles to sublimation, which is the

tendency of some dyes to vaporize when heated and then deposit on adjacent materials.

Apparatus:

A heat press or a suitable heating device capable of maintaining a constant temperature

Undyed polyester fabric

Grey scale for assessing staining

Procedure:

A specimen of the dyed textile is placed between two pieces of undyed polyester fabric.

The composite sample is placed in the heating device and subjected to a specified

temperature (e.g., 180°C, 200°C, or 220°C) and pressure for a set time (e.g., 30 seconds).

After heating, the sample is removed and allowed to cool.
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The degree of staining on the undyed polyester fabrics is assessed using the grey scale for

staining.

Visualized Workflows and Relationships
To further clarify the processes involved in textile dyeing and dye selection, the following

diagrams have been generated using Graphviz.
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Click to download full resolution via product page
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A generalized workflow for dyeing polyester fabric with disperse dyes.
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A logical decision-making process for selecting a disperse red dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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